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Compound of Interest

Compound Name: Sphingomyelin (Milk, Bovine)

CAS No.: 475662-40-9

Cat. No.: B1504359

Get Quote

Executive Summary
In liposomal formulation and membrane biophysics, Sphingomyelin (SM) is not a generic

reagent. The animal source dictates the acyl chain composition, which fundamentally alters the

phase transition temperature (

), membrane fluidity, and drug retention capabilities.

Egg SM is the standard for general fluidity studies, predominantly C16:0.

Milk SM offers superior rigidity and drug retention due to very long-chain saturated fatty acids

(C22–C24), making it ideal for oral delivery and harsh environments.

Brain SM provides a unique mix of stearic (C18:0) and nervonic (C24:1) acids but faces

regulatory scrutiny (prion safety).

Synthetic SM allows for precise

targeting but lacks the complex phase behavior of natural extracts.
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This guide provides a functional comparison to enable data-driven selection of SM sources.

Part 1: Structural & Compositional Analysis
The functional divergence of SM sources stems directly from their fatty acid (acyl chain)

profiles. While the phosphocholine headgroup and sphingosine backbone remain constant, the

N-linked fatty acid varies significantly.

Acyl Chain Profile Comparison
Feature

Egg

Sphingomyelin

Milk

Sphingomyelin

Brain

Sphingomyelin

Synthetic (e.g.,

C16:0)

Dominant Chain
C16:0 (Palmitic)

(~86%)

C22:0, C23:0,

C24:0 (~60-70%)

C18:0 (Stearic) &

C24:1 (Nervonic)

100% Single

Species

Saturation
High (~95%

Saturated)

Very High (Long-

chain Saturated)

Mixed (Contains

monounsaturate

d)

100% Saturated

Phase Transition

(

)

~40°C (Broad)

~34°C

(Complex/Broad)

*

~30–35°C
41°C

(Sharp/Defined)

Membrane

Packing
Moderate

Tight

(Interdigitation

effects)

Moderate to

Fluid
Highly Ordered

*Note: While Milk SM has a lower onset

than pure C16 SM, its high content of very long chains creates a "gel-like" rigidity at
physiological temperatures due to chain interdigitation.

The Interdigitation Mechanism
Milk SM is unique because its C22–C24 chains are significantly longer than the C18

sphingosine base. This mismatch forces the long acyl chains to penetrate the opposing

monolayer of the lipid bilayer (interdigitation).
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Result: Increased membrane thickness, reduced lateral diffusion, and significantly higher

resistance to solubilization by detergents or bile salts compared to Egg SM [1].

Part 2: Biophysical Mechanics & Cholesterol
Interaction
Sphingomyelin is rarely used alone; its primary utility lies in its interaction with cholesterol to

form Liquid-Ordered (

) phases (Lipid Rafts).

Cholesterol Interaction Strength
The "Raft Hypothesis" relies on the tight packing between the flat sterol ring of cholesterol and

the saturated acyl chains of SM.

Milk SM > Egg SM: The very long saturated chains of Milk SM maximize van der Waals

forces with cholesterol, creating more stable and insoluble domains than Egg SM.

Brain SM: The presence of C24:1 (cis-double bond) introduces a "kink" in the chain,

disrupting the tight packing with cholesterol and increasing fluidity [2].

Visualization: Source-to-Function Pathway
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Source: Egg Yolk

Composition: C16:0 (Palmitic)

Source: Bovine Milk

Composition: C22-C24 (Very Long Chain)

Source: Porcine/Bovine Brain

Composition: C18:0 + C24:1 (Nervonic)

Property: Moderate Fluidity
Standard Bilayer Thickness

Property: High Rigidity
Chain Interdigitation

Strong VdW Forces

Property: Phase Separation
(Fluid/Gel Mix)

Application: General Liposomes
Surface Coatings

Application: Oral Delivery
Harsh GI Stability

Resists Hydrolysis

Application: Neural Models
Receptor Binding Studies

Click to download full resolution via product page

Caption: Logical flow connecting animal source to fatty acid composition, resulting biophysical

properties, and optimal applications.

Part 3: Functional Performance in Drug Delivery
When formulating Liposomes or Lipid Nanoparticles (LNPs), the choice of SM affects drug

release rates (pharmacokinetics).

Drug Retention (Vincristine/Doxorubicin Models)
High-retention liposomes often utilize SM/Cholesterol (55:45 mol%) formulations.

Milk SM formulations show significantly lower leakage rates than Egg SM formulations at

37°C. The interdigitated C24 chains "lock" the drug inside the aqueous core, preventing

passive diffusion across the bilayer [3].
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Stability in GI Fluids
For oral delivery, the lipid carrier must survive bile salts and pancreatic lipase.

Experiment: Incubation of SM liposomes in Simulated Intestinal Fluid (SIF).

Outcome: Milk SM liposomes retain >80% of encapsulated payload after 2 hours, whereas

Egg SM liposomes often degrade or leak >50% due to looser packing and susceptibility to

enzymatic hydrolysis [1].

Part 4: Experimental Protocols
To validate these differences in your own lab, use the following self-validating protocols.

Protocol A: Comparative Differential Scanning
Calorimetry (DSC)
Purpose: To determine the phase transition temperature (

) and enthalpy (

) of the specific SM batch.

Preparation: Dissolve 1-2 mg of SM (Egg vs. Milk) in chloroform/methanol (2:1). Dry under

nitrogen to form a film.

Hydration: Hydrate film with 20 mM HEPES buffer (pH 7.4) to a concentration of 1 mg/mL.

Vortex above the expected

(use 60°C to be safe) for 30 mins.

Degassing: Degas samples under vacuum for 10 mins to prevent bubble formation in the

DSC cell.

Measurement: Load sample into the DSC (e.g., MicroCal PEAQ-DSC). Scan from 10°C to

70°C at a scan rate of 1°C/min.

Analysis:
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Egg SM: Look for a broad peak centered ~38–40°C.

Milk SM: Look for a complex endotherm (often a pre-transition followed by a main

transition) around 32–35°C, but with a "trailing" high-temperature shoulder indicating the

C24 species.

Protocol B: Calcein Leakage Assay (Membrane Stability)
Purpose: To quantify the "tightness" of the membrane against passive leakage.

Liposome Formation: Prepare SM:Cholesterol (60:40) liposomes hydrating with 100 mM

Calcein (self-quenching concentration).

Purification: Remove unencapsulated calcein using a Sephadex G-50 spin column.

Baseline Measurement (

): Dilute liposomes into PBS at 37°C. Measure fluorescence (Ex: 495nm, Em: 515nm).
Signal should be low (quenched).

Stress Test: Incubate at 37°C for 1, 4, and 24 hours. Measure fluorescence (

).

Total Release (

): Add 0.1% Triton X-100 to lyse vesicles and release all dye.

Calculation:

Expected Result: Milk SM leakage < 5% at 24h; Egg SM leakage ~10–20% at 24h.

Visualization: Stability Testing Workflow

Preparation Measurement

Hydrate Lipid Film
(w/ 100mM Calcein)

Extrude
(100nm vesicles)

Purify
(Sephadex G-50)

Incubate 37°C
(Time: t)

Measure F(t)
(Quenched Leakage)

Lysis (Triton X-100)
Measure F(max)
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Caption: Workflow for Calcein Leakage Assay to determine membrane permeability differences

between SM sources.

Part 5: Selection Matrix
Use this table to select the correct SM for your application.

Application Goal Recommended Source Rationale

Oral Drug Delivery Milk SM

High resistance to gastric

hydrolysis; forms rigid,

protective bilayers.

General Liposomes Egg SM
Cost-effective; standard fluidity

profile; easy to extrude.

Neural Mimicry Brain SM

Contains nervonic acid (C24:

[1]1) critical for neuronal

receptor function.

GMP/Clinical Phase Synthetic (C16/C18)

Regulatory compliance; batch-

to-batch consistency; no

viral/prion risk.

Lipid Raft Studies Milk SM

Long saturated chains

segregate most strongly into

domains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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